Cas no 2138005-99-7 (2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138005-99-7
• MF: C₆H₉N₇
• MW: 179.182558774948
• CID: 5840906
• PubChem ID: 165749222
• Update Time: 2025-06-08

2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine
• EN300-1113839
• 2138005-99-7
• 2-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C6H9N7/c1-12-8-2-5(10-12)4-13-9-3-6(7)11-13/h2-3H,4H2,1H3,(H2,7,11)
• InChI Key： QDLIVRXMOOVFKJ-UHFFFAOYSA-N
• SMILES： N1(CC2C=NN(C)N=2)N=CC(N)=N1

Computed Properties

• Exact Mass: 179.09194332g/mol
• Monoisotopic Mass: 179.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.4Ų

Additional information on 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138005-99-7)

The compound 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138005-99-7) is a heterocyclic organic molecule featuring dual 1,2,3-triazole rings, which are increasingly recognized for their versatility in pharmaceutical and material science applications. Its unique structure, combining a methyl-substituted triazole with an amine-functionalized triazole, makes it a promising candidate for drug discovery and bioconjugation strategies. Researchers are particularly interested in its potential as a bioisostere for amide bonds or as a ligand in catalytic systems.

In recent years, the demand for triazole derivatives has surged due to their bioactive properties, such as antimicrobial, antiviral, and anti-inflammatory effects. The 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine structure aligns with trends in fragment-based drug design, where small molecular fragments are optimized for target binding. This compound’s amine group further enhances its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies. Its CAS No. 2138005-99-7 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic chemistry perspective, the compound’s 1,2,3-triazole cores are typically assembled via click chemistry, a method popularized by its high yield and modularity. The methyl and amine substituents offer additional handles for functionalization, making it adaptable for combinatorial libraries. Recent publications highlight its utility in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Users often query its solubility, stability, and synthetic protocols, underscoring its practical importance.

Beyond pharmaceuticals, 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine has potential in agrochemicals and functional materials. Its triazole-amine motif could serve as a chelating agent or crosslinker in polymers, addressing demands for sustainable materials. Environmental considerations, such as biodegradability and low toxicity, are frequently discussed in forums, aligning with global shifts toward green chemistry.

Analytical characterization of this compound involves advanced techniques like NMR, HPLC, and mass spectrometry, with data often shared in open-access journals. Its CAS No. 2138005-99-7 is a critical identifier for patent searches and regulatory compliance, as industries prioritize intellectual property and safety profiles. Collaborative platforms like PubChem and Reaxys feature extensive entries on its properties, catering to both academic and industrial users.

In summary, 2-(2-methyl-2H-1,2,3-triazol-4-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138005-99-7) exemplifies the intersection of innovation and utility in modern chemistry. Its dual triazole scaffold and amine functionality position it at the forefront of drug development and material engineering, resonating with contemporary research priorities and SEO-driven queries in scientific communities.